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Compound of Interest

Compound Name: 2-(Piperidin-4-yloxy)nicotinonitrile

CAS No.: 1086392-82-6

Cat. No.: B3211319

Get Quote

Executive Summary
This guide provides a technical deep-dive into the physicochemical profiling of piperidine-

substituted nicotinonitriles, a privileged scaffold in modern drug discovery.[1] Structurally

characterized by a 3-cyanopyridine core functionalized with a piperidine moiety, these

compounds exhibit a unique "push-pull" electronic system that dictates their solubility,

ionization, and binding kinetics.[1] Widely utilized as kinase inhibitors (e.g., Pim-1, MEK) and

apoptotic inducers, understanding their physicochemical behavior is critical for optimizing oral

bioavailability and target engagement.[1]

Structural Basis & Electronic Properties
The Scaffold Architecture
The core structure consists of a nicotinonitrile (3-cyanopyridine) ring substituted with a

piperidine ring, typically at the C-4 or C-6 position.[1]

Nicotinonitrile Core: Acts as an electron-deficient aromatic system.[1] The nitrile group (-CN)

at position 3 is a strong electron-withdrawing group (EWG), decreasing the electron density
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of the pyridine ring and lowering the pKa of the pyridine nitrogen.

Piperidine Moiety: Acts as a steric bulk provider and, depending on attachment, an electron

donor.[1]

Direct Attachment (N-linked): If the piperidine nitrogen is directly bonded to the pyridine

ring (e.g., 4-(piperidin-1-yl)nicotinonitrile), the nitrogen lone pair participates in resonance

with the electron-deficient core.[1] This dramatically reduces the basicity of the piperidine

nitrogen compared to free piperidine (pKa ~11.2).

Linker Attachment (C-linked): If attached via a carbon linker, the piperidine retains its high

basicity, often requiring salt formation (e.g., HCl, tartrate) for solubility.[1]

"Escape from Flatness"
A critical advantage of the piperidine substitution is the introduction of sp³ hybridized carbons

into the otherwise planar aromatic nicotinonitrile system. This increases the fraction of sp³

carbons (

), disrupting intermolecular

-

stacking in the crystal lattice.

Impact: Lower melting point and higher aqueous solubility compared to fully aromatic

analogs (e.g., phenyl-substituted nicotinonitriles).[1]

Physicochemical Profiling
The following data summarizes the typical characteristics of bioactive piperidine-substituted

nicotinonitriles (e.g., Pim-1 kinase inhibitors).

Table 1: Representative Physicochemical Data
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Parameter Typical Range Description

Molecular Weight (MW) 350 – 500 Da
Optimal for oral bioavailability

(Lipinski compliant).[1]

Lipophilicity (LogP) 2.5 – 4.2

Moderate to high lipophilicity

due to the aromatic core;

piperidine modulates this by

adding hydrophobic bulk.[1]

Distribution Coeff. (LogD₇.₄) 1.8 – 3.5

pH-dependent lipophilicity.[1]

Lower than LogP if the

piperidine is protonated at

physiological pH.[1]

pKa (Piperidine N) 5.5 – 8.5

Crucial: If N-linked to the

electron-deficient ring, pKa

drops to ~5-6.[1] If C-linked,

pKa remains ~9-10.[1]

Aqueous Solubility 10 – 150 µM

Generally low intrinsic

solubility; significantly

improved by salt formation or

protonation at acidic pH

(gastric).[1]

TPSA 60 – 90 Å²
Good membrane permeability;

Nitrile contributes ~24 Å².[1]

H-Bond Donors (HBD) 0 – 2

Depends on piperidine

substitution (e.g., 4-amino-

piperidine).[1]

Experimental Protocols
Synthesis of 4-(Piperidin-1-yl)nicotinonitrile (SNAr
Protocol)
Objective: To synthesize the core scaffold via Nucleophilic Aromatic Substitution. Mechanism:

The 4-chloro substituent on the nicotinonitrile is activated for displacement by the electron-
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withdrawing nitrile group at the ortho position.

Protocol:

Reagents: Dissolve 4-chloronicotinonitrile (1.0 eq) in anhydrous DMF or DMSO.

Base: Add excess Piperidine (2.5 eq) or use 1.0 eq Piperidine with 2.0 eq

.

Reaction: Heat the mixture to 80–100°C for 4–6 hours under

atmosphere. Monitor by TLC (Ethyl Acetate/Hexane 1:1).[1]

Workup: Pour the reaction mixture into crushed ice/water. The product typically precipitates

as a solid.[1]

Purification: Filter the precipitate, wash with water, and recrystallize from Ethanol/Water.

Validation:

IR: Look for Nitrile stretch (

) at ~2220 cm⁻¹.[1]

¹H-NMR: Verify the disappearance of the chloro-pyridine proton and appearance of

piperidine multiplets (1.6 ppm, 3.5 ppm).

Potentiometric pKa Determination
Objective: To determine the ionization constant of the piperidine nitrogen.

Protocol:

Preparation: Prepare a 10 mM stock solution of the compound in DMSO.

Titration Solvent: Use a mixture of water/methanol (typically 50:50 or 60:[1]40) to ensure

solubility throughout the titration, then extrapolate to 0% organic solvent (Yasuda-Shedlovsky

extrapolation).[1]
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Titrant: 0.1 M HCl and 0.1 M NaOH (standardized).

Procedure:

Add 500 µL stock to 20 mL solvent.[1]

Adjust pH to ~2.0 with HCl.[1]

Titrate with NaOH under inert gas (

) purge to exclude

.[1]

Record pH vs. Volume added.[1]

Calculation: Use the Bjerrum plot method or derivative method to identify the inflection point.

[1]

Note: For N-linked derivatives, expect a lower pKa (weak base).[1]

Visualizations & Workflows
Synthesis & Functionalization Pathway
This diagram illustrates the modular synthesis of the scaffold, highlighting the critical SNAr step

and subsequent functionalization.
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Caption: Modular synthesis via Nucleophilic Aromatic Substitution (SNAr) yielding the core

pharmacophore.

Physicochemical Profiling Workflow
This flowchart outlines the sequential logic for characterizing a new derivative, ensuring "fail-

fast" decision making in drug development.
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Caption: Step-wise physicochemical screening cascade to filter candidates with poor

developability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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